Cas no 1805085-37-3 (3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1805085-37-3
• MF: C₉H₉BrF₃NO₂
• MW: 300.072472333908
• CID: 4839694
• Update Time: 2025-05-26

3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9BrF3NO2/c1-5-6(4-10)3-7(15-2)8(14-5)16-9(11,12)13/h3H,4H2,1-2H3
• InChI Key： ZEGLJEDXARBNMY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(N=C1C)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine

3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine, identified by the CAS number 1805085-37-3, is a highly specialized organic molecule with significant applications in various fields of chemistry. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromomethyl group at position 3, a methoxy group at position 5, a methyl group at position 2, and a trifluoromethoxy group at position 6. These substituents contribute to its distinctive chemical properties and reactivity, making it an invaluable compound in modern chemical research and industry.

The synthesis of this compound involves advanced methodologies in organic chemistry, often employing multi-step reactions that require precise control over reaction conditions. Recent studies have highlighted the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. Its ability to undergo various transformations, such as nucleophilic substitution and cross-coupling reactions, has made it a versatile building block in medicinal chemistry.

One of the most notable applications of 3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine is in the field of drug discovery. Researchers have utilized this compound to design and synthesize potential inhibitors for key enzymes involved in disease pathways. For instance, studies have demonstrated its utility in targeting kinases and other protein kinases associated with cancer and inflammatory diseases. The presence of electron-withdrawing groups like the trifluoromethoxy substituent enhances the molecule's ability to interact with biological targets, making it a promising candidate for further exploration.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. The trifluoromethoxy group imparts unique electronic properties to the molecule, which can be exploited in the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in this area have shown that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for use in next-generation electronic devices.

The structural complexity of 3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine presents both challenges and opportunities for chemists. While its synthesis requires meticulous planning and execution, the resulting product offers a wealth of possibilities for further modification and functionalization. Current research efforts are focused on optimizing synthetic routes to improve yield and purity while exploring new avenues for application.

In conclusion, 3-(Bromomethyl)-5-methoxy-2-methyl-6-(trifluoromethoxy)pyridine stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and beyond underscore its importance as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing chemical science is expected to grow even further.